Perrhenic acid, cesium salt

Specification

• CAS No.: 13768-49-5
• Molecular Formula: CsO4Re
• Molecular Weight: 383.11 g/mol
• IUPAC Name: cesium;oxido(trioxo)rhenium
• Standard InChI: InChI=1S/Cs.4O.Re/q+1;;;;-1
• Standard InChI Key: IGRBSZQZWZXDDX-UHFFFAOYSA-N
• Isomeric SMILES: [O-][Re](=O)(=O)=O.[Cs+]
• SMILES: [O-][Re](=O)(=O)=O.[Cs+]
• Canonical SMILES: [O-][Re](=O)(=O)=O.[Cs+]

Introduction

Perrhenic acid, cesium salt, with the chemical formula CsO₄Re, is a compound consisting of the cesium cation and the perrhenate anion (ReO₄⁻). The rhenium in this compound is in the +7 oxidation state. This salt exhibits a tetrahedral geometry similar to other oxoanions like perchlorate and permanganate. Perrhenic acid itself is a strong acid, and its salts are generally stable across a wide range of pH levels.

Synthesis Methods

Perrhenic acid, cesium salt can be synthesized through several methods:

• Neutralization Method: One common method involves neutralizing perrhenic acid with cesium carbonate to form the desired salt.

• Ion Exchange Method: Another approach uses ion exchange resins where cesium ions are exchanged for hydrogen ions from perrhenic acid solutions.

Applications and Research Findings

Cesium perrhenate finds applications in both industrial and research contexts due to its unique properties:

• High-Purity Nanocrystalline Forms: It can be prepared into high-purity nanocrystalline forms using advanced techniques like ion exchange followed by crystallization processes.

• Catalytic Uses: Its application extends into catalyst preparation due to its stability under various conditions.

Safety Considerations

The safety data sheet (SDS) for this compound highlights hazards such as flammability (H272), respiratory irritation (H335), skin irritation (H315), eye irritation (H319), aquatic toxicity (H400).

Solubility Comparisons

While specific solubility data for cesium perrhenate is not readily available compared to other salts like ammonium or potassium perrhenates studied extensively elsewhere, it's inferred from general trends that these compounds tend to have good solubility due to their oxoanionic nature.

Table: Comparative Data on Perrthenates

Compound	Solubility Characteristics
Ammonium Perrthenate	Detailed studies available; shows anomalies compared to potassium counterparts
Potassium Perrthenate	Well-studied; used as reference for comparison
Cesium Perrthenate	High solubility expected based on structural similarities

References:

1.American Elements

2.PMC

3.American Elements

4.OSTI.GOV

5.Chemsrc

6.MDPI - Production Methods of High-Purity Perrthenic Acid

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9.NIST WebBook